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Introduction

Semicarbazide hydrochloride (CAS 563-41-7) is a versatile and highly reactive organic
compound with significant applications in pharmaceutical synthesis, analytical chemistry, and
biomedical research.[1][2] As a primary amine derivative, it serves as a crucial building block
for the synthesis of a wide array of heterocyclic compounds and as a derivatizing agent for the
characterization of carbonyl compounds.[1][3] This technical guide provides an in-depth
overview of the physicochemical properties, synthesis, and key applications of semicarbazide
hydrochloride, with a focus on detailed experimental protocols and its role in biological
pathways.

Physicochemical Properties

Semicarbazide hydrochloride is a white to off-white crystalline solid.[4][5] It is readily soluble

in water, moderately soluble in polar organic solvents like ethanol and methanol, and insoluble

in nonpolar solvents such as ether.[6][7] The compound is stable under standard conditions but
is incompatible with strong oxidizing agents and strong bases.[3][9]

Table 1: Physicochemical Properties of Semicarbazide Hydrochloride
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Property Value Reference(s)
CAS Number 563-41-7 [3]

Molecular Formula CHeCINsO [8]

Molecular Weight 111.53 g/mol [41[8]

Melting Point 175-177 °C (decomposes) [8][10]

N ] 235.3 °C at 760 mmHg
Boiling Point [8]
(calculated)

Solubility in Water 100 g/L at 15-20 °C [31[11]
pKa 10.8 [12]
Appearance White crystalline solid/powder [3][6]
pH 1.5 (100 g/L in H20 at 20 °C) [5][10]

Synthesis of Semicarbazide Hydrochloride

The most common industrial synthesis of semicarbazide hydrochloride involves the reaction
of urea with hydrazine hydrate, followed by acidification with hydrochloric acid.[13][14]

Reaction Scheme:
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+ Hydrazine Hydrate
[Hydrazine Hydrate]

[Hydrochloric Acid]

>[Semicarbazide Hydrochloridej
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Reactants

. . . Carbonyl Compound
[Semlcarbamde HCD [Sodmm Acetate) (( Aldehyde or Ketone))

Process

\
1. Dissolve Semicarbazide HCI & NaOAc in Ethanol
2. Heat to reflux (30 min)
3. Hot filtration to remove NacCl
4. Add Carbonyl Compo@
5. Reflux for 1 hour

6. Cool to room temperature

Product

Y

7. Filter precipitate
8. Wash with cold Ethanol

9. Dry under vacuum

Y

Crystalline Semicarbazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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